BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
DB2313

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: DB2313

Cat. No.: B15566211

Essential Safety and Handling Guide for DB2313

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling the potent transcription factor PU.1 inhibitor, DB2313. Given that
DB2313 induces apoptosis and exhibits anti-cancer properties, it is imperative to handle this
compound with the utmost care, treating it as a potentially hazardous substance.[1][2] The
following procedures are based on general best practices for handling chemical compounds in
a laboratory setting and should be supplemented by a thorough, institution-specific risk
assessment prior to commencing any work.

Chemical and Physical Properties

A clear understanding of DB2313's properties is fundamental to its safe handling and use in
experiments.

Property Value Source

CAS Number 2170606-74-1 MedchemExpress
Molecular Formula C42H41FN8O2 Selleck Chemicals
Molecular Weight 708.83 g/mol Selleck Chemicals
Appearance Powder Selleck Chemicals
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Storage and Stability

Proper storage is crucial to maintain the integrity of DB2313 and ensure laboratory safety.

Condition Duration Source

Powder at -20°C 3 years Selleck Chemicals, TargetMol
In solvent at -80°C 1 year Selleck Chemicals, TargetMol
Stock solution at -80°C 6 months MedchemExpress

Stock solution at -20°C 1 month MedchemExpress

Personal Protective Equipment (PPE)

Due to its cytotoxic potential, a comprehensive PPE protocol is mandatory when handling

DB2313. The following table outlines the recommended PPE.

Body Part Required PPE Rationale

Double-gloving with Prevents skin contact with the
Hands chemotherapy-rated nitrile potentially hazardous

gloves. compound.

ANSI Z87.1-compliant safety

o ) Protects eyes from splashes
Eyes glasses with side shields or a ) )
) and airborne patrticles.

face shield.

A fully buttoned lab coat,
Bod preferably a disposable gown Protects skin and personal

ody

designed for handling

hazardous drugs.

clothing from contamination.

Respiratory

A NIOSH-approved respirator
may be necessary when

handling the powder outside of

a certified chemical fume hood.

Prevents inhalation of the

powdered compound.

Feet

Closed-toe shoes.

Protects feet from spills.
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Safe Handling Workflow

The following diagram outlines the standard operational procedure for safely handling DB2313
in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

5/5

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566211?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

